N-[(1-methylbenzimidazol-2-yl)methyl]cyclohex-3-ene-1-carboxamide

• IUPAC Name: N-[(1-methylbenzimidazol-2-yl)methyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C16H19N3O/c1-19-14-10-6-5-9-13(14)18-15(19)11-17-16(20)12-7-3-2-4-8-12/h2-3,5-6,9-10,12H,4,7-8,11H2,1H3,(H,17,20)
• InChI Key: XTKSBJYEWHXRDD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CNC(=O)C3CCC=CC3
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

N-[(1-methylbenzimidazol-2-yl)methyl]cyclohex-3-ene-1-carboxamide, also known as BMCC, is a chemical compound that has gained significant attention in scientific research due to its potential as a useful tool in the study of biological systems. BMCC is a fluorescent probe that can be used to monitor protein-protein interactions and protein conformational changes in living cells. In

Mechanism of Action

N-[(1-methylbenzimidazol-2-yl)methyl]cyclohex-3-ene-1-carboxamide works by covalently binding to specific amino acid residues in proteins, such as cysteine and lysine. The fluorescent properties of this compound allow for the visualization of protein-protein interactions and conformational changes in living cells. The binding of this compound to proteins can also affect their function and activity, making it a useful tool for studying the role of specific proteins in biological systems.
Biochemical and Physiological Effects
This compound has been shown to have minimal cytotoxicity and does not significantly affect cell viability or morphology. It has also been shown to be stable in living cells and can be used to monitor protein interactions for extended periods of time. However, the binding of this compound to proteins can affect their function and activity, which should be taken into consideration when interpreting results.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(1-methylbenzimidazol-2-yl)methyl]cyclohex-3-ene-1-carboxamide is its ability to selectively label proteins and monitor their interactions in living cells. It is also a relatively easy and cost-effective tool to use compared to other protein labeling techniques. However, one limitation of this compound is its specificity for certain amino acid residues in proteins, which may limit its use in certain applications. Additionally, the binding of this compound to proteins can affect their function and activity, which should be taken into consideration when interpreting results.

Future Directions

There are several future directions for the use of N-[(1-methylbenzimidazol-2-yl)methyl]cyclohex-3-ene-1-carboxamide in scientific research. One potential application is the study of protein-protein interactions in disease states, such as cancer or neurodegenerative diseases. This compound could also be used to study the effects of drugs on protein interactions and conformational changes. Additionally, the development of new fluorescent probes based on the structure of this compound could lead to even more specific and sensitive tools for studying biological systems.
Conclusion
In conclusion, this compound, or this compound, is a useful tool for studying protein-protein interactions and conformational changes in living cells. Its ability to selectively label proteins and its relative ease of use make it a popular choice in scientific research. However, its specificity for certain amino acid residues and potential effects on protein function and activity should be taken into consideration when interpreting results. Overall, the future directions for the use of this compound in scientific research are promising and could lead to new insights into biological systems.

Synthesis Methods

The synthesis of N-[(1-methylbenzimidazol-2-yl)methyl]cyclohex-3-ene-1-carboxamide involves several steps, including the reaction of 2-aminobenzimidazole with 1-bromo-3-chloropropane to form 2-(bromomethyl)-1-methylbenzimidazole. This intermediate is then reacted with cyclohex-3-ene-1-carboxylic acid to form this compound. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-[(1-methylbenzimidazol-2-yl)methyl]cyclohex-3-ene-1-carboxamide has become a popular tool in scientific research due to its ability to selectively label proteins and monitor their interactions in living cells. It has been used in a variety of studies, including the identification of protein-protein interactions, the study of protein conformational changes, and the investigation of protein localization and trafficking. This compound has also been used to study the dynamics of protein interactions in response to changes in cellular signaling pathways.